Cas no 1196486-65-3 (4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene)
1196486-65-3 structure
Product Name:4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene
CAS No:1196486-65-3
MF:C15H15FO2
MW:246.276808023453
CID:4764093
Update Time:2023-08-15
4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene
- 1-benzyloxy-4-ethoxy-2-fluoro-benzene
- 1-(Benzyloxy)-4-ethoxy-2-fluorobenzene
- 4-ethoxy-2-fluoro-1-phenylmethoxybenzene
-
- Inchi： 1S/C15H15FO2/c1-2-17-13-8-9-15(14(16)10-13)18-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
- InChI Key： DRJMMRPFUUHTCH-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1OCC1C=CC=CC=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 229
- XLogP3: 3.8
- Topological Polar Surface Area: 18.5
4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01RXAJ-1g |
Benzene, 4-ethoxy-2-fluoro-1-(phenylmethoxy)- |
1196486-65-3 | 95% | 1g |
$272.00 | 2025-02-12 | |
| Aaron | AR01RXAJ-5g |
Benzene, 4-ethoxy-2-fluoro-1-(phenylmethoxy)- |
1196486-65-3 | 95% | 5g |
$816.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1265027-500mg |
4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene |
1196486-65-3 | 97% | 500mg |
￥1663.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1265027-1g |
4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene |
1196486-65-3 | 97% | 1g |
￥2215.00 | 2024-08-09 |
4-Ethoxy-2-fluoro-1-(phenylmethoxy)benzene Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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